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Compound of Interest

Compound Name: Norclomipramine

Cat. No.: B1197806 Get Quote

Technical Support Center: Norclomipramine
Sample Integrity
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and storage of plasma samples containing

norclomipramine to prevent degradation.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of norclomipramine degradation in plasma samples?

Norclomipramine, an active metabolite of clomipramine, can degrade in plasma samples due

to a combination of factors, including enzymatic activity, pH shifts, exposure to light, and

improper storage temperatures.[1][2] Adsorption to certain surfaces can also lead to a

decrease in measurable concentration.

Q2: What type of collection tube should I use for blood collection?

For the analysis of norclomipramine, it is recommended to use red-top tubes (serum),

lavender-top (EDTA) tubes, or green-top (heparin) tubes.[2][3][4]

Q3: Are there any collection tubes I should avoid?
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Yes, it is critical to avoid using gel-barrier tubes, such as serum separator tubes (SST).[3][4][5]

The gel can absorb the drug, leading to falsely low concentration readings.

Q4: How quickly do I need to process the blood sample after collection?

It is essential to separate the plasma or serum from the blood cells within 2 hours of collection.

[5][6] Delays can lead to the release of substances from red blood cells that may interfere with

the assay or contribute to degradation.

Q5: What is the optimal temperature for short-term storage of plasma samples?

For short-term storage, refrigeration at 2-8°C is recommended. Norclomipramine in plasma is

generally stable for up to 5-14 days when refrigerated.[3][4]

Q6: What is the recommended temperature for long-term storage?

For long-term storage, freezing the plasma sample is necessary. While stable for at least 30

days when frozen[2][3], for periods longer than a month, storage at -80°C is recommended

over -20°C to ensure maximum stability and minimize the risk of degradation.[1][7][8] General

studies on metabolite stability show that -80°C is superior for long-term preservation of a wide

range of analytes.[9]

Q7: Can I use hemolyzed samples for norclomipramine analysis?

No, grossly hemolyzed samples should be avoided.[3] Hemolysis can indicate improper sample

handling and may introduce interfering substances from red blood cells into the plasma,

potentially affecting the accuracy of the results.
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Issue Potential Cause Recommended Action

Low or undetectable

norclomipramine levels in a

known positive sample.

Use of gel-barrier collection

tubes.

Always use red-top, lavender-

top (EDTA), or green-top

(heparin) tubes. Avoid serum

separator tubes (SSTs).[3][4]

Adsorption of the analyte to

container surfaces.

Use polypropylene or other

low-binding tubes for aliquoting

and storage. While not

specifically documented for

norclomipramine, the addition

of a small amount of a

competing amine, like

diethylamine, to extracts

before evaporation has been

shown to prevent adsorption of

other tricyclic antidepressants.

Degradation due to delayed

processing.

Separate plasma or serum

from cells within 2 hours of

blood collection.[5][6]

Inconsistent results between

aliquots of the same sample.
Improper mixing after thawing.

Thaw samples completely and

vortex gently but thoroughly

before analysis to ensure a

homogenous sample.

Multiple freeze-thaw cycles.

Aliquot plasma into single-use

tubes before freezing to avoid

repeated freezing and thawing

of the entire sample.

Decreasing norclomipramine

concentration over time in

stored samples.

Storage at an inappropriate

temperature.

For short-term storage (up to

14 days), use refrigeration (2-

8°C). For long-term storage,

freeze at -80°C.[4][9]

Exposure to light. Protect samples from direct

light, especially UV light, as

tricyclic antidepressants can
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be susceptible to

photodegradation.[10] Use

amber tubes or store samples

in the dark.

pH shifts in the plasma during

storage.

Ensure proper sealing of

storage tubes to minimize CO2

exchange with the air.

Exposure to dry ice during

transport can lower the pH of

plasma samples, so it is crucial

to ensure samples are properly

sealed and handled.[7]

Conversely, the pH of plasma

can increase upon storage if

not sealed correctly.[1]

Quantitative Data Summary
The stability of norclomipramine in plasma is dependent on the storage temperature and

duration. The following table summarizes available data from various sources.

Storage Condition Temperature
Duration of
Stability

Citation(s)

Room Temperature 15-25°C Up to 8 hours [3]

Refrigerated 2-8°C 5 to 14 days [3][4]

Frozen Not Specified 14 days [4]

Frozen Not Specified 30 days [2][3]

Frozen Not Specified Up to 6 months [6]

Deep-Frozen -60°C
At least 3 weeks

(general analytes)
[11]

Deep-Frozen -80°C
Recommended for

long-term storage
[1][7][8][9]
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Experimental Protocols
Protocol for Plasma Sample Collection and Processing

Blood Collection:

Collect whole blood into a red-top tube (for serum), a lavender-top (EDTA) tube, or a

green-top (heparin) tube.[2][3][4]

Crucially, do not use gel-barrier tubes.[3][4][5]

Immediately after collection, gently invert the tube 8-10 times to ensure proper mixing with

the anticoagulant (for EDTA and heparin tubes).

Centrifugation:

Within 2 hours of collection, centrifuge the blood sample at 1000-1300 x g for 10-15

minutes in a refrigerated centrifuge (4°C).[5][6]

Plasma/Serum Aliquoting:

Carefully aspirate the supernatant (plasma or serum) without disturbing the cell layer.

Transfer the plasma or serum into clearly labeled, amber-colored polypropylene cryovials.

It is recommended to create multiple aliquots for each sample to avoid multiple freeze-

thaw cycles.

Storage:

For analysis within 5-14 days, store the aliquots at 2-8°C.[3][4]

For long-term storage, immediately place the aliquots in a -80°C freezer.

Protocol for a Norclomipramine Stability Study in Frozen
Plasma

Sample Pooling and Spiking:
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Obtain a pool of drug-free human plasma from healthy volunteers.

Spike the plasma pool with a known concentration of norclomipramine.

Gently mix to ensure homogeneity.

Aliquoting and Baseline Analysis:

Aliquot the spiked plasma into a sufficient number of microcentrifuge tubes for all time

points and storage conditions.

Immediately analyze a set of aliquots (n=3-5) to establish the baseline (T=0) concentration

of norclomipramine.

Storage:

Divide the remaining aliquots into two groups and store them at -20°C and -80°C,

respectively.

Ensure all samples are protected from light.

Time-Point Analysis:

At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve

a set of aliquots (n=3-5) from each storage temperature.

Allow the samples to thaw completely at room temperature, and then vortex gently before

analysis.

Analyze the samples to determine the concentration of norclomipramine.

Data Analysis:

Calculate the mean concentration and standard deviation for each time point and storage

condition.

Express the stability as the percentage of the initial (T=0) concentration remaining.

A common criterion for stability is the retention of 85-115% of the initial concentration.
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Experimental Workflow for Norclomipramine Sample Processing

Blood Collection

Sample Processing (within 2 hours)

Storage

1. Collect Blood
(Red-top, EDTA, or Heparin tube)

AVOID:
Gel-barrier tubes (SST)

2. Centrifuge
(1000-1300 x g for 10-15 min at 4°C)

Gentle Inversion

3. Aliquot Plasma/Serum
(Amber polypropylene tubes)

Aspirate Supernatant

Short-term (≤ 14 days)
Refrigerate (2-8°C)

For near-term analysis

Long-term (> 14 days)
Freeze (-80°C)

For future analysis
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Factors Leading to Norclomipramine Degradation

Temperature Sample Handling Physicochemical

Norclomipramine Degradation
(Falsely Low Results)

Improper Storage
(e.g., -20°C for long-term) Multiple Freeze-Thaw Cycles Delayed Separation of Plasma Use of Gel-Barrier Tubes

Adsorption

Light Exposure

Photodegradation

pH Shifts
(e.g., due to CO2 exchange) Enzymatic Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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